Cas no 1805119-80-5 (3-(Difluoromethyl)-4-iodopyridine-2-methanol)

• Product Name: 3-(Difluoromethyl)-4-iodopyridine-2-methanol
• CAS No: 1805119-80-5
• MF: C₇H₆F₂INO
• MW: 285.02992105484
• CID: 4847138
• Update Time: 2025-10-25

3-(Difluoromethyl)-4-iodopyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodopyridine-2-methanol

• Inchi： 1S/C7H6F2INO/c8-7(9)6-4(10)1-2-11-5(6)3-12/h1-2,7,12H,3H2
• InChI Key： VJAKZPFDVIFYQV-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(CO)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-4-iodopyridine-2-methanol

3-(Difluoromethyl)-4-iodopyridine-2-methanol: A Promising Compound in Medicinal Chemistry

3-(Difluoromethyl)-4-iodopyridine-2-methanol (CAS No. 1805119-80-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its difluoromethyl and iodine substituents on a pyridine ring, offers a promising platform for the development of novel pharmaceuticals and chemical probes.

The difluoromethyl group is known for its ability to modulate the electronic properties of molecules, enhancing their biological activity and metabolic stability. The presence of this group in 3-(Difluoromethyl)-4-iodopyridine-2-methanol contributes to its enhanced binding affinity and selectivity towards specific biological targets. Additionally, the iodine substituent provides a handle for further functionalization, making this compound an attractive starting point for synthetic modifications.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-4-iodopyridine-2-methanol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The study found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, suggesting their potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the anticancer properties of 3-(Difluoromethyl)-4-iodopyridine-2-methanol. The results indicated that certain derivatives of this compound exhibit significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, highlighting the compound's potential as a lead molecule for anticancer drug development.

The versatility of 3-(Difluoromethyl)-4-iodopyridine-2-methanol extends beyond its therapeutic applications. In the field of chemical biology, this compound has been used as a chemical probe to study protein-protein interactions and signaling pathways. Its unique structure allows it to selectively bind to specific protein targets, providing valuable insights into cellular processes and disease mechanisms.

Synthesis of 3-(Difluoromethyl)-4-iodopyridine-2-methanol involves a series of well-established chemical reactions. One common approach involves the reaction of 4-bromo-3-(difluoromethyl)pyridin-2(1H)-one with potassium iodide in the presence of a palladium catalyst. This method yields high purity products with good yields, making it suitable for large-scale production.

The physical and chemical properties of 3-(Difluoromethyl)-4-iodopyridine-2-methanol have been extensively characterized. It is a white crystalline solid with a melting point ranging from 110°C to 115°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and pharmaceutical formulations.

In conclusion, 3-(Difluoromethyl)-4-iodopyridine-2-methanol (CAS No. 1805119-80-5) represents a promising compound with a wide range of applications in medicinal chemistry and chemical biology. Its unique structural features, combined with its potential therapeutic benefits and utility as a chemical probe, make it an important molecule for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.